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Compound of Interest

Compound Name: 5-Methyithiazole-4-carboxylic acid

Cat. No.: B053473

An In-Depth Technical Guide to the Safe Handling of 5-Methylthiazole-4-carboxylic Acid
For Researchers, Scientists, and Drug Development Professionals
Introduction

5-Methylthiazole-4-carboxylic acid is a heterocyclic building block of significant interest in
medicinal chemistry and drug development. Its structural motif is incorporated into various
pharmacologically active agents. As with any specialized chemical reagent, a comprehensive
understanding of its properties and associated hazards is paramount for ensuring laboratory
safety and experimental integrity. This guide provides a detailed examination of the safety,
handling, storage, and emergency procedures for 5-Methylthiazole-4-carboxylic acid,
grounded in established safety protocols and data from authoritative sources. The causality
behind each recommendation is explained to empower researchers to make informed
decisions and foster a culture of safety.

It is important to note that detailed safety and toxicological data for the specific isomer, 5-
Methylthiazole-4-carboxylic acid, is limited. Therefore, this guide synthesizes available
information for this compound with data from the closely related and more extensively
documented isomer, 4-Methylthiazole-5-carboxylic acid, and general principles for this chemical
class. Researchers should always consult the specific Safety Data Sheet (SDS) provided by
their supplier for the exact material in use.
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Chemical and Physical Properties

A foundational understanding of a compound's physical properties is the first step in a robust
safety assessment. These characteristics influence its behavior under various laboratory
conditions and inform appropriate handling and storage strategies.

Property Value Source(s)

5-Methylthiazole-4-carboxylic

Chemical Name acid [1]
Molecular Formula CsHsNO:2S [2]
Molecular Weight 143.16 g/mol [2]
CAS Number 120237-76-5 [3]
Appearance Solid / Crystalline Powder [2][4]
Melting Point 90-91°C (for ethyl ester) [1]
Boiling Point 239°C (for ethyl ester) [1]
pKa 0.86 £0.10 [1]

Note: Some physical data, such as melting and boiling points, are more readily available for the
ethyl ester derivative and are provided here for reference.

Hazard Identification and GHS Classification

According to the Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals, 5-Methylthiazole-4-carboxylic acid and its close isomers are classified as
hazardous. The primary risks involve irritation and potential sensitization.
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GHS Classification = Hazard Statement Signal Word Pictogram
) o H315: Causes skin )
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Serious Eye Irritation o Warning GHSO07 ()
eye irritation
. L H317: May cause an ]
Skin Sensitization Warning GHSO07 ()

allergic skin reaction

Toxicological Profile:

» Acute Toxicity: No specific data is available for oral, dermal, or inhalation toxicity for this

isomer; however, related compounds may be harmful if swallowed, inhaled, or absorbed

through the skin.[5] The primary concern is irritation.

o Skin Corrosion/Irritation: Causes skin irritation.[6] Prolonged or repeated contact should be

avoided.

o Serious Eye Damage/Irritation: Causes serious eye irritation.[6] Direct contact can lead to

significant injury, making eye protection mandatory.

o Respiratory/Skin Sensitization: May cause an allergic skin reaction upon contact.[5]

Individuals with known chemical sensitivities should handle this compound with extra

caution.

» Carcinogenicity: This substance is not listed as a carcinogen by IARC, NTP, or OSHA.

Engineering Controls and Personal Protective
Equipment (PPE)

The hierarchy of controls dictates that engineering and administrative controls are the primary

means of exposure reduction, with PPE serving as the final barrier. The causality is simple: a

well-designed workspace physically removes the hazard from the researcher's breathing zone

and personal space.
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Engineering Controls:

» Ventilation: All handling of 5-Methylthiazole-4-carboxylic acid powder, especially weighing
and transfers, must be conducted in a properly functioning chemical fume hood to prevent
inhalation of dust.[4][6]

o Safety Stations: Ensure that a safety shower and an eyewash station are readily accessible
and in close proximity to the workstation.[4] This is critical due to the compound's
classification as a serious eye irritant.

Personal Protective Equipment (PPE): The selection of PPE is not a checklist but a risk-based
decision. The following diagram outlines the workflow for selecting appropriate PPE when
working with this compound.

Risk Assessment

Assess Task:
Handling 5-Methylthiazole-4-carboxylic acid

Weighing solid powder or Working with dilute solution
risk of aerosolization? (low volatility)?

Yes No Yes

PPE Requirements

Mandatory High-Exposure PPE:

- Chemical Safety Goggles + Face Shield SEIBEIOY) LONHBAPERIIE 215

- Chemical Safety Goggles
- Nitrile Gloves
- Lab Coat

- Nitrile Gloves (check compatibility)
- Lab Coat
- N95 Dust Mask / Respirator

Click to download full resolution via product page
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Caption: PPE selection workflow based on experimental task.

Eye and Face Protection: Chemical safety goggles are mandatory at all times.[4] A face
shield should be worn in addition to goggles when handling larger quantities or when there is
a significant risk of splashing.[6]

Hand Protection: Wear compatible chemical-resistant gloves, such as nitrile gloves.[4] It is
crucial to inspect gloves before each use and to observe the manufacturer's breakthrough
time data.[4] Remove gloves with care to avoid skin contamination.

Skin and Body Protection: A standard laboratory coat should be worn and kept fully buttoned.

[4]

Respiratory Protection: If engineering controls are insufficient or when handling large
guantities that could generate dust, use a NIOSH/MSHA or European Standard EN 149
approved respirator with a particulate filter (e.g., N95).[4][5]

Safe Handling and Storage Protocols

Adherence to standardized protocols minimizes the risk of exposure and preserves the

chemical's integrity.

Standard Handling Protocol:

Preparation: Before handling, ensure all necessary engineering controls are active and all
required PPE is donned.

Dispensing: Conduct all transfers of solid material within a chemical fume hood to contain
dust.[6] Use spatulas and weigh boats appropriate for the quantity being handled.

Housekeeping: Avoid accumulation of dust on surfaces. Wash hands and face thoroughly
after handling and before leaving the laboratory.[6]

Ignition Sources: Keep away from sources of ignition. Although not highly flammable, taking
precautionary measures against static discharge is good practice.

Storage Conditions:
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o Temperature and Environment: Store in a cool, dry, and well-ventilated place.[6]

o Container: Keep the container tightly closed to prevent moisture ingress and contamination.

[5]16]

e Incompatibilities: Store away from strong oxidizing agents.[5]

Emergency Procedures and Spill Response

Preparedness is key to mitigating the impact of an accidental exposure or spill.

First-Aid Measures:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
removing contact lenses if present and easy to do.[5][6] Seek immediate medical attention.

[6]

» Skin Contact: Immediately wash the affected area with soap and plenty of water.[5] Remove
contaminated clothing. If skin irritation or a rash occurs, seek medical advice.[6]

 Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. If not
breathing, give artificial respiration.[5] Seek medical attention if you feel unwell.

 Ingestion: Rinse mouth with water. Do not induce vomiting.[6] Seek medical attention if you
feel unwell.[5]

Spill Response Protocol: The appropriate response depends on the scale of the spill. For any
major spill (e.g., >10g, outside of a containment area), evacuate the area and contact your
institution's emergency response team. The following protocol and decision tree are for minor
laboratory spills.[7][8]
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Assess Hazard:
Is spill >10g?
Is it outside fume hood?
Are you trained to handle it?

Yes fo any No to all

MAJOR SPILL
- Alert others

MINOR SPILL
- Evacuate area Proceed with Cleanup Protocol

- Call Emergency Response

Minor Spill ileanup Steps

1. Don PPE:
(Goggles, Gloves, Lab Coat, N95)

2. Contain Spill:
Cover gently with inert absorbent
(vermiculite, sand) to avoid dust.

3. Collect Material:
Sweep into a labeled container
for hazardous waste.

'

4. Decontaminate:
Wash spill area with soap and water.

5. Dispose:
Place all contaminated materials
in sealed bag for hazardous waste.

Click to download full resolution via product page

Caption: Decision tree for chemical spill response.
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Detailed Minor Spill Cleanup Steps:
e Secure the Area: Alert colleagues in the immediate vicinity.[9]

e Don PPE: At a minimum, wear chemical safety goggles, a lab coat, double nitrile gloves, and
an N95 dust mask.[4][10]

o Contain and Absorb: Gently cover the solid spill with an inert, non-combustible absorbent
material like vermiculite, sand, or diatomaceous earth.[5][8] This prevents the powder from
becoming airborne.

o Collect: Carefully sweep the mixture into a plastic dustpan and place it into a clearly labeled,
sealable container for hazardous waste disposal.[4][5]

o Decontaminate: Once the bulk material is removed, clean the spill surface with soap and
water, using absorbent pads to wipe the area.[7]

e Dispose: Place all contaminated items, including gloves, absorbent pads, and shoe covers,
into a sealed bag or container for disposal as chemical hazardous waste.[7][10]

Disposal Considerations
Chemical waste disposal is strictly regulated.

» Waste Management: 5-Methylthiazole-4-carboxylic acid and any materials contaminated
with it must be disposed of as hazardous waste.[4]

e Procedure: Collect waste in a designated, properly labeled, and sealed container. Follow all
local, state, and federal environmental regulations for chemical waste disposal.

e Environmental Precaution: Do not allow the chemical to enter drains, sewers, or waterways.

Reactivity and Stability

o Chemical Stability: The compound is stable under normal, recommended storage
temperatures and pressures.[5]

e Incompatible Materials: Avoid contact with strong oxidizing agents.[5]

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://lin-web.clarkson.edu/~skrishna/Chemical_Spill_Procedures.pdf
https://www.fishersci.co.uk/store/msds?partNumber=15294714&countryCode=GB&language=en
https://www.ccny.cuny.edu/sites/default/files/2023-07/CCNY%20Laboratory%20Chemical%20Spill%20Guide.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB1770874_EN.htm
https://www.jk-sci.com/blogs/resource-center/chemical-spill-cleanup-procedures
https://www.fishersci.co.uk/store/msds?partNumber=15294714&countryCode=GB&language=en
https://m.chemicalbook.com/ProductMSDSDetailCB1770874_EN.htm
https://policies.uq.edu.au/document/view-current.php?id=398
https://policies.uq.edu.au/document/view-current.php?id=398
https://www.ccny.cuny.edu/sites/default/files/2023-07/CCNY%20Laboratory%20Chemical%20Spill%20Guide.pdf
https://www.benchchem.com/product/b053473?utm_src=pdf-body
https://www.fishersci.co.uk/store/msds?partNumber=15294714&countryCode=GB&language=en
https://m.chemicalbook.com/ProductMSDSDetailCB1770874_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB1770874_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b053473?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Hazardous Decomposition Products: When subjected to fire, it may emit toxic fumes,
including carbon monoxide, carbon dioxide, nitrogen oxides, and sulfur oxides.[5] Firefighting
measures should include wearing a self-contained breathing apparatus.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. echemi.com [echemi.com]

e 2. 5-methyl-thiazole-4-carboxylic acid AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]
o 3. 5-Methylthiazole-4-carboxylic acid | [frontierspecialtychemicals.com]

e 4. fishersci.co.uk [fishersci.co.uk]

e 5. 4-Methylthiazole-5-carboxylic acid(20485-41-0)MSDS Melting Point Boiling Density
Storage Transport [m.chemicalbook.com]

¢ 6. tcichemicals.com [tcichemicals.com]

¢ 7. Chemical Spill and Response Guideline / Document / Policy and Procedure Library
[policies.ug.edu.au]

e 8. jk-sci.com [jk-sci.com]
e 9. lin-web.clarkson.edu [lin-web.clarkson.edu]
e 10. ccny.cuny.edu [ccny.cuny.edu]

 To cite this document: BenchChem. [Safety and handling information for 5-Methylthiazole-4-
carboxylic acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b053473#safety-and-handling-information-for-5-
methylthiazole-4-carboxylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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